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Compound of Interest

Compound Name: 3FAx-Neu5Ac

Cat. No.: B15137527 Get Quote

For immediate reference, treat 3FAx-Neu5Ac as a water-hazardous chemical and dispose of it

through a certified chemical waste management service. Do not discharge into drains or the

environment.

Researchers and laboratory personnel handling 3FAx-Neu5Ac, a cell-permeable sialic acid

analog and sialyltransferase inhibitor, must adhere to proper disposal procedures to ensure

safety and environmental protection. While a comprehensive Safety Data Sheet (SDS) with

specific disposal instructions is not readily available from manufacturer documentation, existing

data on its chemical properties and safety classifications provide the basis for a recommended

disposal protocol.

Summary of Chemical and Safety Data
The following table summarizes the key chemical and safety information for 3FAx-Neu5Ac,

also known by synonyms such as P-3FAX-Neu5Ac and 3Fax-Peracetyl Neu5Ac.
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Property Value Source

Molecular Formula C22H30FNO14 [1]

Molecular Weight 551.47 g/mol [1]

Appearance White solid [2]

Solubility

Soluble in DMSO (up to 100

mM) and ethanol (up to 50

mM)

[1]

Storage Temperature -20°C to -70°C [1][2]

Storage Class 11 - Combustible Solids

Water Hazard Class WGK 2: Hazardous to water

Step-by-Step Disposal Procedure
Given its classification as a combustible solid and hazardous to water, the following step-by-

step procedure is recommended for the proper disposal of 3FAx-Neu5Ac:

Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

Waste Identification and Segregation:

Solid Waste: Unused or expired 3FAx-Neu5Ac solid should be collected in a clearly

labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions of 3FAx-Neu5Ac (e.g., dissolved in DMSO or ethanol) should be

collected in a separate, sealed, and clearly labeled container for liquid chemical waste. Do

not mix with other incompatible waste streams.

Contaminated Materials: Any materials that have come into contact with 3FAx-Neu5Ac,

such as pipette tips, vials, and gloves, should be considered contaminated and disposed

of as solid chemical waste.
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Waste Labeling: All waste containers must be clearly labeled with the full chemical name

("3FAx-Neu5Ac" or "3Fax-Peracetyl Neu5Ac") and any known hazard information (e.g.,

"Combustible Solid," "Water Hazardous").

Storage of Waste: Store the sealed waste containers in a designated, secure area for

chemical waste, away from sources of ignition and incompatible materials, pending

collection.

Consult with EHS: Contact your institution's Environmental Health and Safety (EHS)

department or equivalent authority to inform them of the waste and to schedule a pickup.

They will provide guidance on specific institutional protocols.

Professional Disposal: The disposal of 3FAx-Neu5Ac must be handled by a licensed and

certified chemical waste disposal company. Your institution's EHS department will typically

manage this process.

Important Note: Under no circumstances should 3FAx-Neu5Ac or its solutions be disposed of

down the drain or in regular trash. Its "WGK 2" classification indicates that it is hazardous to

aquatic life.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3FAx-Neu5Ac.
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3FAx-Neu5Ac for Disposal

Is the waste solid or liquid?

Collect in labeled container for solid chemical waste

Solid

Collect in labeled container for liquid chemical waste

Liquid

Includes contaminated labware (tips, vials, etc.) Store waste in designated secure area

Contact Institutional EHS for pickup

Disposal by certified chemical waste service

Click to download full resolution via product page

Figure 1. Disposal workflow for 3FAx-Neu5Ac.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of 3FAx-Neu5Ac, aligning with best practices for laboratory safety and
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chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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